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Compound of Interest

Compound Name: Tenidap

Cat. No.: B1681256

Essential guidance on the safe and compliant disposal of Tenidap, a discontinued non-
steroidal anti-inflammatory drug (NSAID), for researchers, scientists, and drug development
professionals.

Tenidap, a compound once investigated for its anti-inflammatory properties, is no longer in
clinical use due to findings of liver and kidney toxicity.[1] As a result, specific disposal
guidelines for this substance are not readily available. However, based on its chemical
properties, associated hazards, and general best practices for laboratory chemical and
pharmaceutical waste management, a clear and safe disposal procedure can be established.
This guide provides a comprehensive approach to managing Tenidap waste, ensuring the
safety of personnel and compliance with environmental regulations.

Understanding Tenidap: Key Data for Disposal

Proper disposal begins with a thorough understanding of the substance's properties and
hazards. The following table summarizes key information for Tenidap.
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Property Value Source

Chemical Formula C14H9CIN203S PubChem

Molecular Weight 320.75 g/mol MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences
Solubility Soluble in DMSO, not in water MedKoo Biosciences
Primary Hazard Harmful if swallowed Cayman Chemical

Recommended Disposal Procedure

In the absence of specific federal or local guidelines for Tenidap, a conservative approach that
treats the compound as a hazardous chemical waste is recommended.

Step 1: Personal Protective Equipment (PPE) Before handling Tenidap, ensure appropriate
PPE is worn, including:

» Safety glasses or goggles

o Chemical-resistant gloves

e Laboratory coat

Step 2: Waste Segregation and Collection

e Solid Waste: Collect solid Tenidap powder and any contaminated materials (e.g., weighing
paper, gloves, wipes) in a designated, clearly labeled hazardous waste container. The
container should be sealable and made of a material compatible with the chemical.

e Liquid Waste: For solutions containing Tenidap (e.g., in DMSO), collect the waste in a
designated, labeled hazardous liquid waste container. Do not mix with aqueous waste
streams, given its insolubility in water.

Step 3: Labeling Label the hazardous waste container with the following information:

e "Hazardous Waste"
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e "Tenidap"

e The concentration and solvent (for liquid waste)

e The date of accumulation

e The name of the generating laboratory or researcher

Step 4: Storage Store the sealed hazardous waste container in a designated, secure area
away from incompatible materials. Follow your institution's guidelines for hazardous waste
storage.

Step 5: Disposal Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not dispose of Tenidap down the drain or in the regular trash.[2][3]

Decision Workflow for Tenidap Disposal

The following diagram outlines the logical steps for determining the appropriate disposal
pathway for Tenidap in a research setting.
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Caption: Logical workflow for the disposal of Tenidap waste in a laboratory setting.

Environmental Considerations

As a non-steroidal anti-inflammatory drug (NSAID), the improper disposal of Tenidap could
pose a risk to aquatic ecosystems.[4][5][6] Many NSAIDs are not effectively removed by
conventional wastewater treatment processes and can have ecotoxicological effects.[4]
Therefore, preventing the entry of Tenidap into wastewater systems is a critical aspect of its
responsible disposal.

By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and environmentally responsible disposal of Tenidap, upholding the highest standards of
laboratory safety and chemical handling. Always consult your institution's specific waste
management policies and your Environmental Health and Safety office for guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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